1-Chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene
Cat. No. B8340609
M. Wt: 245.66 g/mol
InChI Key: BBSNKZIBYYHQNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07645760B2
Procedure details
1-Chloro-2-(2-methoxyethoxy)-4-methyl-5-nitrobenzene (300 mg; 1.22 mmol) in DMF (3 ml) was treated with tert.butoxy-bis(dimethylamino)methan (1.06 ml; 5.1 mmol) in DMF (13 ml) at 160° C. for 20 min. The reaction mixture was evaporated to dryness and taken up in THF (6 ml). NalO4 (1.6 g; 7.3 mmol) in water (25 ml) was added at room temperature within 0.5 h and after stirring for another 1 h, the reaction mixture was extracted with EtOAc twice. The combined organic phases were dried over Na2SO4 and evaporated to dryness to yield the intermediate 4-chloro-5-(2-methoxyethoxy)-2-nitrobenzaldehyde as brown solid (360 mg; quant.). 4-chloro-5-(2-methoxyethoxy)-2-nitrobenzaldehyde (360 mg; 1.22 mmol) and (methoxycarbonylmethylen)triphenylphosphoran (449 mg; 1.34 mmol) were refluxed for 1 h in toluene (20 ml). After cooling the reaction mixture, toluene (100 ml) was added and the resulting crystals filtered off and purified via chromatography (SiO2, TBME/hexanes 1/1) to yield the title compound as a cis-trans mixture (290 mg). Recrystallisation from hot TBME rendered the pure trans isomer (180 mg; 47%) as slightly yellow crystals.
Quantity
300 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:7]=[C:6]([N+:8]([O-:10])=[O:9])[C:5]([CH3:11])=[CH:4][C:3]=1[O:12][CH2:13][CH2:14][O:15][CH3:16].C([O:21]C(N(C)C)N(C)C)(C)(C)C>CN(C=O)C>[Cl:1][C:2]1[C:3]([O:12][CH2:13][CH2:14][O:15][CH3:16])=[CH:4][C:5]([CH:11]=[O:21])=[C:6]([N+:8]([O-:10])=[O:9])[CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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300 mg
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Type
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reactant
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Smiles
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ClC1=C(C=C(C(=C1)[N+](=O)[O-])C)OCCOC
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Name
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Quantity
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1.06 mL
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Type
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reactant
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Smiles
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C(C)(C)(C)OC(N(C)C)N(C)C
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Name
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Quantity
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13 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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after stirring for another 1 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was evaporated to dryness
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ADDITION
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Type
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ADDITION
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Details
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NalO4 (1.6 g; 7.3 mmol) in water (25 ml) was added at room temperature within 0.5 h
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Duration
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0.5 h
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EXTRACTION
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Type
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EXTRACTION
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Details
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the reaction mixture was extracted with EtOAc twice
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic phases were dried over Na2SO4
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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ClC1=CC(=C(C=O)C=C1OCCOC)[N+](=O)[O-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
